Cas no 1258620-65-3 (2'-Methoxy-[3,3'-bipyridin]-4-amine)

• Product Name: 2'-Methoxy-[3,3'-bipyridin]-4-amine
• CAS No: 1258620-65-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 1034275
• PubChem ID: 71302565
• Update Time: 2025-06-28

2'-Methoxy-[3,3'-bipyridin]-4-amine Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-[3,3'-bipyridin]-4-amine
• 3-(2-methoxypyridin-3-yl)pyridin-4-amine
• 2/'-Methoxy-3,3/'-bipyridin-4-aMine
• 2'-methoxy-3,3'-bipyridin-4-amine
• 2' -methoxy-3,3' -bipyridin-4-amine
• 1258620-65-3
• 2'-Methoxy[3,3'-bipyridin]-4-amine
• DTXSID50744684
• J-505175

• Inchi： 1S/C11H11N3O/c1-15-11-8(3-2-5-14-11)9-7-13-6-4-10(9)12/h2-7H,1H3,(H2,12,13)
• InChI Key： SGRPJELMCQDKIS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 2'-Methoxy-[3,3'-bipyridin]-4-amine

Comprehensive Overview of 2'-Methoxy-[3,3'-bipyridin]-4-amine (CAS No. 1258620-65-3): Properties, Applications, and Research Insights

2'-Methoxy-[3,3'-bipyridin]-4-amine (CAS No. 1258620-65-3) is a specialized bipyridine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique methoxy-substituted bipyridine structure, serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₁₂H₁₂N₃O, and precise chemical structure make it invaluable for designing drug candidates and functional materials. Researchers frequently explore its structure-activity relationships (SAR) to optimize performance in target applications.

The growing interest in heterocyclic compounds like 2'-Methoxy-[3,3'-bipyridin]-4-amine aligns with trends in precision medicine and green chemistry. Searches for "bipyridine-based ligands" or "amine-functionalized heterocycles" have surged, reflecting demand for sustainable and efficient synthetic routes. This compound’s electron-rich aromatic system enables applications in catalysis, photovoltaic materials, and bioconjugation, addressing key challenges in renewable energy and biopharmaceuticals.

From a synthetic perspective, CAS No. 1258620-65-3 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its reactive 4-amine group. Its methoxy moiety enhances solubility and stability, critical for high-throughput screening in drug discovery. Recent publications highlight its role in developing kinase inhibitors and fluorescence probes, answering frequent queries like "how to modify bipyridine for imaging agents."

Environmental and regulatory considerations further elevate the relevance of 2'-Methoxy-[3,3'-bipyridin]-4-amine. As industries shift toward EPA-compliant intermediates, this compound’s low toxicity profile and biodegradability potential align with green chemistry principles. Its use in metal-organic frameworks (MOFs) for carbon capture also resonates with searches for "sustainable porous materials."

In summary, 2'-Methoxy-[3,3'-bipyridin]-4-amine (CAS No. 1258620-65-3) exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its adaptability to AI-driven drug design and clean energy solutions positions it as a compound of enduring scientific and industrial value.